Cas no 62433-24-3 (Benzoic acid, 3-bromo-, 4-fluorophenyl ester)

• Product Name: Benzoic acid, 3-bromo-, 4-fluorophenyl ester
• CAS No: 62433-24-3
• MF: C₁₃H₈BrFO₂
• MW: 295.103826522827
• CID: 444976
• PubChem ID: 71386461
• Update Time: 2025-04-19

Benzoic acid, 3-bromo-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-, 4-fluorophenyl ester
• (4-fluorophenyl) 3-bromobenzoate
• DTXSID10808635
• 62433-24-3
• 4-Fluorophenyl 3-bromobenzoate

• Inchi： 1S/C13H8BrFO2/c14-10-3-1-2-9(8-10)13(16)17-12-6-4-11(15)5-7-12/h1-8H
• InChI Key： ZLDSEJZWBCRCKB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OC2C=CC(=CC=2)F)=C1

Computed Properties

• Exact Mass: 293.96914
• Monoisotopic Mass: 293.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3